Hydroxybupropion

Description

Hydroxybupropion, also known as 6-hydroxybupropion and code name BW 306U, is the primary active metabolite of bupropion, a drug used as an antidepressant and to aid in smoking cessation . Produced by the liver enzyme CYP2B6 during the first-pass metabolism of bupropion, hydroxybupropion is found in plasma at concentrations 16 to 20 times greater than bupropion itself following oral administration . Consequently, hydroxybupropion significantly influences the effects of bupropion, which can be seen largely as a prodrug for hydroxybupropion .

Hydroxybupropion is a mixture of four possible enantiomers, though in humans, only (2R,3R)-hydroxybupropion and (2S,3S)-hydroxybupropion are formed, likely due to steric hindrance . (2R,3R)-Hydroxybupropion, also known as (R,R)-hydroxybupropion, is the major metabolite of bupropion . While patents exist for potential uses and formulations of hydroxybupropion, it is currently available only for non-clinical research and is not a scheduled drug or controlled substance . Studies suggest hydroxybupropion may have therapeutic potential for treating alcohol and nicotine use as a codrug .

Another similar compound is 4-Hydroxybupropion, also called 1-(3-Chloro-4-hydroxyphenyl)-2-((1,1-dimethylethyl)amino)-1-propanone . Hydroxybupropion exists mainly as cyclic acetal (2-hydroxy-2-(3-chlorophenyl)-355-trimethylmorpholine) .

• CAS No.: 92264-81-8
• Product Name: Hydroxybupropion
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-2-[(1-hydroxy-2-methylpropan-2-yl)amino]propan-1-one
• Standard InChI: InChI=1S/C13H18ClNO2/c1-9(15-13(2,3)8-16)12(17)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3
• Standard InChIKey: AKOAEVOSDHIVFX-UHFFFAOYSA-N
• SMILES: CC(C(=O)C1=CC(=CC=C1)Cl)NC(C)(C)CO
• Canonical SMILES: CC(C(=O)C1=CC(=CC=C1)Cl)NC(C)(C)CO
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: HYDROXYBUPROPION; HYDROXYBUPROPIONE; 1-(3-CHLOROOPHENYL)-2-[(2-HYDROXY-1,1-DIMETHYLETHYL)AMINO]-1-PROPANONE; 2-HYDROXY-2-(3'-CHLOROPHENYL)-3,5,5-TRIMETHYLMORPHOLINE; 1-(3-Chloroophenyl)-2-[(2-hydroxy-1,1-dimethylethyl)amino]-1-propanone, 2-Hydroxy-2-(3chlorop
• PubChem Compound: 446
• Last Modified: Aug 15 2023